Cas no 1261938-46-8 (2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid)

2-Methyl-6-(3-phenylmethoxyphenyl)benzoic acid is a benzoic acid derivative featuring a methyl substituent at the 2-position and a 3-phenylmethoxyphenyl group at the 6-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural complexity, which may serve as a key intermediate in the development of bioactive molecules. The presence of the phenylmethoxy group enhances its potential for further functionalization, making it valuable for constructing more complex architectures. Its benzoic acid core provides a reactive site for derivatization, enabling applications in medicinal chemistry, such as the synthesis of enzyme inhibitors or receptor modulators. The compound exhibits moderate stability under standard conditions, facilitating handling and storage.

2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid structure

1261938-46-8 structure

Product Name:2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid

CAS No:1261938-46-8

MF:C₂₁H₁₈O₃

MW:318.365826129913

MDL:MFCD18322859

CID:1219258

PubChem ID:53228679

Update Time:2025-08-04

2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid
- DTXSID50692212
- 3'-(Benzyloxy)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-BENZYLOXYPHENYL)-6-METHYLBENZOIC ACID
- MFCD18322859
- 2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%
- 1261938-46-8
- MDL： MFCD18322859
- Inchi： 1S/C21H18O3/c1-15-7-5-12-19(20(15)21(22)23)17-10-6-11-18(13-17)24-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,22,23)
- InChI Key： JKKZSSXQHWQIKG-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

Exact Mass: 318.125594432g/mol
Monoisotopic Mass: 318.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 46.5Å²

2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330137-5 g	2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; .	1261938-46-8	95%	5g	€1159.00	2023-04-26
abcr	AB330137-5g	2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; .	1261938-46-8	95%	5g	€1159.00	2025-04-21